Cas no 944901-31-9 (Methyl 4-Formyl-2-pyrimidinecarboxylate)

• Product Name: Methyl 4-Formyl-2-pyrimidinecarboxylate
• CAS No: 944901-31-9
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 5229621
• Update Time: 2025-08-03

Methyl 4-Formyl-2-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-formylpyrimidine-2-carboxylate
• 2-Pyrimidinecarboxylic acid, 4-formyl-, methyl ester
• Methyl 4-Formyl-2-pyrimidinecarboxylate

• Inchi： 1S/C7H6N2O3/c1-12-7(11)6-8-3-2-5(4-10)9-6/h2-4H,1H3
• InChI Key： BIDIBNROAUBFBZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=CC(C=O)=N1

Additional information on Methyl 4-Formyl-2-pyrimidinecarboxylate

Comprehensive Overview of Methyl 4-Formyl-2-pyrimidinecarboxylate (CAS 944901-31-9): Properties, Applications, and Industry Insights

Methyl 4-Formyl-2-pyrimidinecarboxylate (CAS 944901-31-9) is a high-value pyrimidine derivative widely recognized for its versatile role in pharmaceutical and agrochemical synthesis. This compound features a formyl group and a methyl ester moiety, making it a critical intermediate for constructing complex heterocyclic frameworks. Its molecular formula, C₇H₆N₂O₃, and precise structural attributes have garnered attention in drug discovery and material science research.

In recent years, the demand for Methyl 4-Formyl-2-pyrimidinecarboxylate has surged due to its utility in designing kinase inhibitors and antiviral agents, aligning with global trends in precision medicine. Researchers frequently search for "CAS 944901-31-9 suppliers" or "pyrimidinecarboxylate synthesis methods," reflecting its commercial and academic relevance. The compound’s reactive aldehyde group enables facile derivatization, a feature exploited in combinatorial chemistry and high-throughput screening platforms.

From a technical perspective, Methyl 4-Formyl-2-pyrimidinecarboxylate exhibits a melting point range of 120–125°C and stability under inert conditions, as documented in chemical databases. Its solubility in polar organic solvents like DMSO and methanol facilitates laboratory-scale reactions. Industry professionals often inquire about "scaling up pyrimidine intermediates" or "green chemistry alternatives" for its production, highlighting eco-friendly synthesis routes as a key discussion point.

The compound’s significance extends to crop protection formulations, where pyrimidine cores serve as scaffolds for herbicides and fungicides. Patent analyses reveal growing applications in bioconjugation techniques, particularly for proteomics studies. With the rise of AI-driven molecular design, computational tools now predict novel derivatives of CAS 944901-31-9, accelerating hit-to-lead optimization in drug development pipelines.

Quality control protocols for Methyl 4-Formyl-2-pyrimidinecarboxylate emphasize HPLC purity (>98%) and spectroscopic validation (NMR, IR). Regulatory-compliant documentation, including COA and MSDS, ensures safe handling in industrial settings. As custom synthesis services expand, this compound remains a staple in contract research organizations (CROs) catering to biotech startups and academic labs.

Emerging trends link 944901-31-9 to photoredox catalysis and flow chemistry applications, addressing modern challenges in reaction efficiency. The compound’s structure-activity relationships (SAR) are frequently explored in medicinal chemistry webinars, with particular focus on its hydrogen bond acceptor potential. Sustainable packaging options for pyrimidine intermediates also feature in recent supply chain discussions.

In conclusion, Methyl 4-Formyl-2-pyrimidinecarboxylate (CAS 944901-31-9) represents a nexus of innovation across multiple scientific disciplines. Its adaptability to catalytic transformations and alignment with drug-likeness criteria ensure enduring relevance. Future research may unlock novel applications in biodegradable materials or catalytic asymmetric synthesis, further solidifying its position in the fine chemicals market.